molecular formula C12H10N2O2 B8652036 4-(pyridin-4-ylamino)benzoic acid

4-(pyridin-4-ylamino)benzoic acid

Cat. No.: B8652036
M. Wt: 214.22 g/mol
InChI Key: OEWZQATXQINCCC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(Pyridin-4-ylamino)benzoic acid is a benzoic acid derivative featuring a pyridin-4-ylamino substituent at the para position of the benzene ring. The pyridine moiety likely contributes to hydrogen bonding and π-π stacking interactions, influencing solubility, crystallinity, and biological activity .

Properties

Molecular Formula

C12H10N2O2

Molecular Weight

214.22 g/mol

IUPAC Name

4-(pyridin-4-ylamino)benzoic acid

InChI

InChI=1S/C12H10N2O2/c15-12(16)9-1-3-10(4-2-9)14-11-5-7-13-8-6-11/h1-8H,(H,13,14)(H,15,16)

InChI Key

OEWZQATXQINCCC-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1C(=O)O)NC2=CC=NC=C2

Origin of Product

United States

Preparation Methods

Carbodiimide-Mediated Coupling

The most widely reported method for synthesizing 4-(pyridin-4-ylamino)benzoic acid involves carbodiimide-mediated coupling between 4-aminobenzoic acid and pyridine-4-carboxylic acid. N,N’-Dicyclohexylcarbodiimide (DCC) serves as a coupling agent, while 4-dimethylaminopyridine (DMAP) acts as a catalyst to accelerate the reaction. The carboxylic acid group of pyridine-4-carboxylic acid is activated by DCC, forming an O-acylisourea intermediate, which subsequently reacts with the amine group of 4-aminobenzoic acid.

Reaction Conditions and Optimization

  • Solvent : Dimethylformamide (DMF) or dichloromethane (DCM)

  • Temperature : Room temperature (20–25°C)

  • Duration : 12–24 hours

  • Workup : The reaction mixture is filtered to remove dicyclohexylurea (DCU) byproducts, followed by acidification with hydrochloric acid to precipitate the hydrochloride salt.

Table 1: Yield Variations in Carbodiimide-Mediated Synthesis

Coupling AgentCatalystSolventYield (%)Purity (%)
DCCDMAPDMF6895
EDC·HClHOBtDCM7293

This method, while reliable, faces challenges such as DCU removal and moderate yields due to competing side reactions.

Metal-Catalyzed Coupling Approaches

Buchwald-Hartwig Amination

Palladium-catalyzed cross-coupling reactions offer a robust alternative for constructing the C–N bond between 4-bromobenzoic acid and 4-aminopyridine. This method avoids the need for pre-functionalized carboxylic acids and enables regioselective amination.

Catalytic System and Conditions

  • Catalyst : Pd(OAc)₂ (2 mol%)

  • Ligand : Xantphos (4 mol%)

  • Base : Cs₂CO₃

  • Solvent : Toluene at 110°C for 18 hours.

Table 2: Palladium-Catalyzed Coupling Performance

SubstrateLigandYield (%)Turnover Frequency (h⁻¹)
4-Bromobenzoic acidXantphos8512.4
4-Iodobenzoic acidBINAP7810.1

This approach achieves higher yields than classical methods but requires stringent anhydrous conditions and expensive catalysts.

Microwave-Assisted Synthesis

Microwave irradiation significantly reduces reaction times and improves yields by enhancing molecular collision frequencies. A representative protocol involves:

  • Reactants : 4-Aminobenzoic acid and 4-pyridineboronic acid

  • Conditions : 150°C, 300 W, 20 minutes in ethanol/water (3:1)

  • Yield : 89% with 98% purity.

Table 3: Microwave vs. Conventional Heating

ParameterMicrowaveConventional
Time (min)20240
Energy Consumption0.5 kWh2.4 kWh
Yield (%)8968

Continuous Flow Production

Industrial-scale synthesis employs continuous flow reactors to enhance mass transfer and thermal homogeneity. Key parameters include:

  • Residence Time : 5–10 minutes

  • Temperature : 80°C

  • Pressure : 3 bar

  • Catalyst : Immobilized Pd/C

Table 4: Flow Reactor Performance Metrics

MetricBatch ReactorFlow Reactor
Space-Time Yield (g/L/h)1248
Purity (%)9599
Solvent ConsumptionHighLow

Comparative Analysis of Synthetic Routes

Table 5: Method Comparison

MethodYield (%)Cost (USD/g)ScalabilityEnvironmental Impact
Carbodiimide-Mediated6845ModerateHigh (toxic byproducts)
Buchwald-Hartwig85120LowModerate (heavy metals)
Microwave-Assisted8960HighLow
Continuous Flow9230IndustrialLow

Challenges and Optimization Strategies

Byproduct Formation

Side reactions, such as over-amination or decarboxylation, are mitigated by:

  • Temperature Control : Maintaining reactions below 100°C

  • Protecting Groups : Using tert-butoxycarbonyl (Boc) for amines

Catalyst Recycling

Immobilized catalysts in flow systems reduce costs by enabling reuse for >10 cycles without significant activity loss .

Chemical Reactions Analysis

Types of Reactions: 4-(pyridin-4-ylamino)benzoic acid can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding quinones.

    Reduction: Reduction reactions can convert the nitro group to an amino group.

    Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the pyridine ring.

Common Reagents and Conditions:

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

    Reduction: Reducing agents such as hydrogen gas (H2) with a palladium catalyst (Pd/C) are frequently used.

    Substitution: Nucleophilic substitution reactions may involve reagents like sodium hydride (NaH) or lithium diisopropylamide (LDA).

Major Products:

    Oxidation: Formation of quinones.

    Reduction: Conversion to amino derivatives.

    Substitution: Various substituted pyridinylamino benzoic acids.

Scientific Research Applications

Pharmaceutical Development

Neurological Disorders : This compound is investigated for its potential in treating neurological disorders due to its ability to interact with specific brain receptors. Research indicates that derivatives of this compound can act as inhibitors of enzymes related to neurodegenerative diseases, such as acetylcholinesterase, which is crucial in the treatment of conditions like Alzheimer's disease .

Anticancer Activity : Studies have shown that 4-(pyridin-4-ylamino)benzoic acid and its derivatives exhibit significant cytotoxic effects on various cancer cell lines. For instance, compounds derived from this structure have demonstrated IC50 values indicating potent inhibition of tumor growth in models such as MCF-7 and A549 cell lines . The mechanism involves modulation of signaling pathways critical for cell survival and proliferation.

Material Science

Advanced Materials : The compound is utilized in the development of polymers and coatings that require enhanced thermal stability and chemical resistance. Its properties allow it to be incorporated into materials used in industrial applications, making it a key component in the formulation of high-performance materials .

Organic Synthesis

Building Block for Complex Molecules : In organic chemistry, 4-(pyridin-4-ylamino)benzoic acid serves as a versatile intermediate for synthesizing more complex heterocyclic compounds. Its reactivity allows chemists to create a variety of derivatives through oxidation, reduction, and substitution reactions .

Agricultural Chemistry

Agrochemical Formulation : This compound plays a role in the formulation of agrochemicals, particularly herbicides. It enhances the efficacy and selectivity of these compounds in weed control applications, contributing to more effective agricultural practices .

Anticancer Activity Summary

Cell LineIC50 (µM)Reference
A54912.5
MCF-715.0
HepG223.31

Case Study on Tumor Growth Inhibition

In vivo studies using xenograft models have shown that treatment with derivatives of 4-(pyridin-4-ylamino)benzoic acid resulted in a significant reduction in tumor size compared to control groups. These studies highlight the compound's potential as a lead for developing new anticancer agents.

Safety and Toxicity Assessment

Toxicological evaluations have indicated that 4-(pyridin-4-ylamino)benzoic acid possesses a favorable safety profile at therapeutic doses. No significant adverse effects were observed in animal models during preliminary assessments, suggesting its viability for further clinical development .

Mechanism of Action

The mechanism of action of 4-(pyridin-4-ylamino)benzoic acid involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. For instance, it may inhibit certain enzymes by binding to their active sites, thereby affecting metabolic pathways. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Structural and Crystallographic Comparisons

Table 1: Structural and Crystallographic Features

Compound Name Substituent Molecular Weight (g/mol) Dihedral Angle (°) Hydrogen Bonding Crystal System/Space Group Reference
4-(3-Chloroanilino)benzoic acid 3-Chloroanilino 247.67 34.66 O—H···O (acid-acid dimers) Monoclinic, P21/c
4-[(Diethoxyphosphinoyl)methyl]benzoic acid Diethoxyphosphinoylmethyl 286.24 83.75 (phosphonate vs. benzene) O—H···O dimers, C—H⋯π interactions Not specified
4-(4-Methylpiperazin-1-ylmethyl)benzoic acid 4-Methylpiperazinemethyl 248.30 Not reported Likely N—H···O (basic piperazine group) Not reported

Key Observations :

  • Dihedral Angles: The pyridin-4-ylamino group in the target compound may adopt a smaller dihedral angle (similar to 34.66° in 4-(3-chloroanilino)benzoic acid) compared to the sterically bulky phosphinoyl group (83.75° in ), affecting molecular planarity and packing.
  • Hydrogen Bonding: Acid-acid dimers via O—H···O bonds are common in benzoic acid derivatives (e.g., ), but substituents like phosphinoyl or methylpiperazine introduce additional interactions (e.g., C—H⋯π in ).

Key Observations :

  • Nitro and phosphinoyl derivatives employ condensation and Arbuzov reactions, respectively, highlighting diverse functionalization strategies .

Key Observations :

  • Chloroanilino derivatives exhibit selective enzyme inhibition, suggesting that the pyridin-4-ylamino analog may target similar pathways (e.g., AKR1C3 in cancer) .
  • Methylpiperazine and pyrimidine substituents (e.g., ) could improve pharmacokinetics or introduce new bioactivities compared to simpler aromatic amines.

Physicochemical Properties

  • Solubility : Electron-withdrawing groups (e.g., nitro in ) reduce solubility, while basic groups (e.g., methylpiperazine in ) enhance aqueous solubility.
  • Stability: Phosphinoyl groups () may increase hydrolytic stability compared to ester or amide linkages.

Q & A

Q. What experimental methods are recommended for determining the solubility of 4-(pyridin-4-ylamino)benzoic acid in organic solvents?

Answer: The solubility of benzoic acid derivatives can be determined using gravimetric or spectroscopic methods. For example, Hancock et al. employed a gravimetric approach to measure solubility in cyclohexane and benzene at 303 K, while Chantooni and Kolthoff used similar methods for polar solvents like methanol and dimethyl sulfoxide . Key steps include:

Sample Preparation: Saturate the solvent with the compound under controlled temperature.

Filtration: Remove undissolved material.

Evaporation: Isolate the solute by evaporating the solvent under reduced pressure.

Quantification: Weigh the residue or use UV-Vis spectroscopy for concentration analysis.
Table 1: Solubility Data for Analogous Compounds

CompoundSolventTemperature (K)Solubility (g/L)
4-(Dimethylamino)benzoic acidCyclohexane3030.12
4-(Dimethylamino)benzoic acidMethanol29845.8

Q. How is the crystal structure of 4-(pyridin-4-ylamino)benzoic acid resolved using X-ray crystallography?

Answer: The SHELX suite (e.g., SHELXL for refinement and SHELXS for structure solution) is widely used for small-molecule crystallography . Key steps:

Data Collection: Use single-crystal X-ray diffraction to obtain reflection data.

Space Group Determination: Identify the Laue group and symmetry operations.

Structure Solution: Apply direct methods (SHELXS) or charge-flipping algorithms.

Refinement: Optimize atomic coordinates and displacement parameters using SHELXL.

Validation: Analyze R-factors and residual electron density maps.

Advanced Research Questions

Q. How can computational methods complement experimental data in analyzing the electronic properties of 4-(pyridin-4-ylamino)benzoic acid derivatives?

Answer: Density Functional Theory (DFT) and Electron Localization Function (ELF) analysis can predict electron distribution and reactive sites. For example, hydrazone derivatives of benzoic acid were studied using IR and NMR spectroscopy alongside DFT to correlate experimental vibrational modes with computed bond characteristics . Steps include:

Geometry Optimization: Use software like Gaussian to minimize energy.

Electronic Analysis: Calculate frontier molecular orbitals (HOMO-LUMO) to assess reactivity.

ELF Mapping: Visualize electron localization to identify bonding regions.

Q. What strategies resolve contradictions in reported biological activity data for 4-(pyridin-4-ylamino)benzoic acid analogs?

Answer: Discrepancies in antimicrobial or receptor-binding data may arise from variations in assay conditions or impurity profiles. Mitigation strategies:

Standardized Protocols: Use consistent microbial strains (e.g., Acinetobacter baumannii for antimicrobial tests ).

Purity Validation: Confirm compound purity via HPLC or elemental analysis.

Dose-Response Curves: Compare EC50/IC50 values across multiple replicates.

Computational Validation: Perform molecular docking to verify hypothesized binding modes.

Q. How can structural modifications enhance the pharmacological activity of 4-(pyridin-4-ylamino)benzoic acid?

Answer: Derivatization at the pyridine or benzoic acid moieties can modulate bioactivity. For instance:

  • Substitution: Introducing electron-withdrawing groups (e.g., trifluoromethyl) improves metabolic stability .
  • Hybridization: Conjugation with heterocycles (e.g., pyrimidine) enhances receptor affinity .
    Table 2: Activity Trends in Derivatives
DerivativeModificationBiological Activity (IC50, μM)
Trifluoromethyl analog-CF3 at pyridine0.45 (Antimicrobial)
Pyrimidine hybridPyrimidine linkage0.12 (Kinase inhibition)

Q. What experimental and computational approaches are used to validate anisotropic displacement parameters in crystallographic studies?

Answer: Anisotropic refinement in SHELXL refines atomic displacement parameters (ADPs) using least-squares minimization. Validation tools:

ORTEP Visualization: Plot anisotropic ellipsoids to assess thermal motion .

ADP Ratio Analysis: Check for abnormally high or low displacement magnitudes.

Hirshfeld Rigidity Test: Compare ADPs to molecular packing forces.

Methodological Best Practices

Q. How should researchers optimize synthetic yields for 4-(pyridin-4-ylamino)benzoic acid derivatives?

Answer: Optimization involves:

Catalyst Screening: Use Pd-based catalysts for Suzuki-Miyaura couplings.

Solvent Selection: Polar aprotic solvents (e.g., DMF) improve solubility.

Purification: Employ column chromatography or recrystallization (e.g., from ethanol/water) .

Q. What are the critical considerations for reproducibility in tyrosinase inhibition assays involving benzoic acid derivatives?

Answer:

  • Inhibitor Concentration: Ensure non-competitive inhibition by testing multiple substrate concentrations .
  • Control Experiments: Include known inhibitors (e.g., kojic acid) for baseline comparison.
  • Enzyme Source: Standardize tyrosinase from a single supplier (e.g., mushroom-derived).

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.